Cas no 1697995-67-7 (2-amino-5-bromo-4-fluorobenzene-1-sulfonamide)

• Product Name: 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide
• CAS No: 1697995-67-7
• MF: C₆H₆BrFN₂O₂S
• MW: 269.091442584991
• CID: 5245848
• PubChem ID: 106491223
• Update Time: 2026-03-08

2-amino-5-bromo-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-amino-5-bromo-4-fluoro-
• 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide

• Inchi： 1S/C6H6BrFN2O2S/c7-3-1-6(13(10,11)12)5(9)2-4(3)8/h1-2H,9H2,(H2,10,11,12)
• InChI Key： NYDPYMJGAXDLKT-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(Br)=C(F)C=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide

2-Amino-5-Bromo-4-Fluorobenzene-1-Sulfonamide: A Comprehensive Overview

The compound 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide (CAS No. 1697995-67-7) is a highly specialized aromatic sulfonamide derivative with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique substitution pattern, featuring an amino group at position 2, a bromine atom at position 5, and a fluorine atom at position 4 on the benzene ring. The sulfonamide group is attached at position 1, making this molecule a valuable substrate for further functionalization and exploration in research settings.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling reactions and nucleophilic aromatic substitution. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and materials science. The strategic placement of electron-withdrawing groups (EWGs) like bromine and fluorine enhances the molecule's reactivity and selectivity, making it an ideal candidate for exploring bioisosteric replacements in medicinal chemistry.

In the realm of pharmacology, 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide has shown promise as a lead compound for designing novel therapeutic agents. Its sulfonamide group is known to exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability. Researchers have demonstrated that this compound can serve as a scaffold for developing inhibitors targeting various enzymes, such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders. The presence of halogen atoms further modulates the molecule's physicochemical properties, enabling fine-tuning of its bioavailability and efficacy.

From a materials science perspective, 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide has been investigated for its potential in constructing advanced materials with tailored electronic properties. The sulfonamide group contributes to hydrogen bonding capabilities, which can be exploited in designing high-performance polymers or liquid crystals. Additionally, the halogen atoms introduce steric hindrance and electronic effects that can influence the self-assembling behavior of the molecule, making it a valuable building block for supramolecular chemistry.

Recent studies have also highlighted the environmental fate and toxicity of 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide, emphasizing the importance of sustainable synthesis routes and waste management practices. Researchers have developed eco-friendly protocols using microwave-assisted synthesis and catalytic systems to minimize the environmental footprint of this compound's production. These efforts align with global initiatives to promote green chemistry principles in industrial applications.

In conclusion, 2-amino-5-bromo-4-fluorobenzene-1-sulfonamide stands as a versatile platform for scientific innovation across multiple disciplines. Its unique structural features, combined with advancements in synthetic methodologies and application-oriented research, position this compound as a key player in future developments in medicine, materials science, and environmental sustainability.